Cas no 26655-50-5 (Isononanoic acid,ethenyl ester)

• Product Name: Isononanoic acid,ethenyl ester
• CAS No: 26655-50-5
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 260784
• PubChem ID: 44607819
• Update Time: 2025-04-19

Isononanoic acid,ethenyl ester Chemical and Physical Properties

Names and Identifiers

• Isononanoic acid,ethenyl ester
• Vinyl iso-nonanoate
• EINECS 247-883-0
• 26655-50-5
• Vinyl isononanoate

• Inchi： 1S/C11H20O2/c1-4-13-11(12)9-7-5-6-8-10(2)3/h4,10H,1,5-9H2,2-3H3
• InChI Key： QDKVISHXLLZBKS-UHFFFAOYSA-N
• SMILES： O(C=C)C(CCCCCC(C)C)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3